Cas no 22227-59-4 (2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid)

• Product Name: 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid
• CAS No: 22227-59-4
• MF: C₈H₃ClF₃NO₄
• MW: 269.561931848526
• MDL: MFCD11847295
• CID: 838053
• PubChem ID: 10084457
• Update Time: 2025-05-21

2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid
• 2-chloro-3-nitro-5-trifluoromethylbenzoic acid
• 3-carboxy-4-chloro-5-nitrobenzotrifluoride
• 4-chloro-3-nitro-5-carboxylbenzotrifluoride
• ACN-S001846
• ACT09284
• ANW-46471
• CTK8B4836
• PubChem23459
• SureCN1202928
• 2-Chloro-3-nitro-5-trifluoromethyl-benzoic acid
• PSRPKTROFCUEOD-UHFFFAOYSA-N
• STL557240
• BBL103430
• AS06634
• PC51195
• SY035123
• AB0005774
• ST2409796
• AX8218761
• W4582
• CS-W005717
• MFCD11847295
• AKOS015998643
• AS-18211
• 22227-59-4
• DTXSID40435413
• 2-Chloro-3-nitro-5-(trifluoromethyl)benzoicacid
• AC-31019
• SCHEMBL1202928
• DA-18343
• 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid

• MDL： MFCD11847295
• Inchi： 1S/C8H3ClF3NO4/c9-6-4(7(14)15)1-3(8(10,11)12)2-5(6)13(16)17/h1-2H,(H,14,15)
• InChI Key： PSRPKTROFCUEOD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.97029
• Monoisotopic Mass: 268.9702698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 2.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.692±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 80.44

2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330
• Storage Condition：Room temperature

Additional information on 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid

Comprehensive Overview of 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid (CAS No. 22227-59-4)

2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid (CAS No. 22227-59-4) is a specialized aromatic carboxylic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound, characterized by its unique trifluoromethyl and nitro functional groups, serves as a versatile intermediate in the development of high-value chemical products. Its molecular structure, C8H3ClF3NO4, combines reactivity and stability, making it a valuable building block for researchers and industrial applications.

The 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid is particularly notable for its role in the synthesis of advanced materials and biologically active compounds. With the growing demand for fluorinated organic molecules in medicinal chemistry, this compound has become a focal point for innovations in drug discovery. Researchers often explore its potential in creating trifluoromethyl-substituted pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. This aligns with current trends in the pharmaceutical industry, where fluorine-containing drugs are increasingly prominent due to their therapeutic efficacy.

In addition to pharmaceutical applications, CAS No. 22227-59-4 is also utilized in agrochemical research. The presence of the nitro group and chloro substituent in its structure contributes to its reactivity, enabling the development of novel pesticides and herbicides. As sustainability becomes a key concern in agriculture, the demand for efficient and environmentally friendly agrochemicals has risen. This compound’s ability to act as a precursor for such products positions it as a critical component in modern agrochemical innovation.

From a synthetic chemistry perspective, 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid offers a robust platform for further functionalization. Chemists frequently employ it in cross-coupling reactions and nucleophilic substitutions, leveraging its electron-withdrawing groups to facilitate diverse chemical transformations. Its compatibility with modern catalytic systems, such as palladium-catalyzed reactions, underscores its relevance in cutting-edge research. This adaptability makes it a staple in laboratories focused on heterocyclic chemistry and material science.

The compound’s physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented, providing researchers with reliable data for experimental design. Its crystalline form and high purity further enhance its utility in precision-driven applications. As analytical techniques like HPLC and NMR spectroscopy advance, the characterization of CAS No. 22227-59-4 has become more streamlined, ensuring consistent quality in industrial and academic settings.

Environmental and safety considerations are also integral to the discussion of 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to mitigate any potential risks. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the broader scientific community’s commitment to sustainable chemistry practices.

In summary, 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid (CAS No. 22227-59-4) stands as a multifaceted chemical entity with far-reaching implications across multiple industries. Its structural uniqueness, coupled with its applicability in drug development, agrochemical synthesis, and advanced material design, ensures its continued relevance in scientific and industrial advancements. As research into fluorinated compounds and nitroaromatics expands, this compound will undoubtedly remain a cornerstone of innovation.